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Compound of Interest

N-(2-chlorophenyl)-4-
Compound Name:
hydroxybenzamide

CAS No.: 62639-20-7

Cat. No.: B3024568
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Executive Summary & Waste Classification

Immediate Directive: N-(2-chlorophenyl)-4-hydroxybenzamide (CAS 4104-54-5) must be
classified and disposed of as Halogenated Organic Waste.

Under no circumstances should this compound be discharged into municipal sewage systems
or mixed with non-halogenated solvent streams.[1] Its structural integrity (chlorinated phenolic
amide) renders it resistant to standard biological wastewater treatment, posing a significant risk
of bioaccumulation and aquatic toxicity.

Waste Stream Assignment:
e Primary Stream: Solid Halogenated Organic Waste.

e Secondary Stream (if dissolved): Halogenated Solvent Waste (regardless of the solvent
used, the presence of the solute mandates this classification).
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* RCRA Status (USA): While not explicitly P-listed or U-listed, it defaults to Characteristic
Waste if it exhibits toxicity, or must be managed under Generic Organic Waste protocols due
to the halogen content.

Chemical Characterization & Hazard Profiling

To dispose of a chemical safely, you must understand its reactivity. This compound is a
salicylanilide analog, sharing structural properties with Niclosamide.

Property Data | Characteristic Operational Implication

Acidic Nature: The phenolic
Phenol (-OH), Amide (- proton is weakly acidic (pKa
CONH-), Aryl Chloride (-CI) ~7-8). It will form salts with

strong bases.

Functional Groups

Precipitation Risk: If dissolved

_ o waste is mixed with aqueous
N Low in water; High in DMSO, o
Solubility acidic waste, the compound
Methanol, Acetone o ]
may precipitate, clogging

waste lines.

Incompatibility: Reacts with
strong oxidizers.[4] DO NOT
Stability Stable under ambient USE BLEACH (Sodium
conditions.[2][3] Hypochlorite) for cleanup; this
generates toxic polychlorinated

phenols.

UN Classification: Likely falls
under UN 3077
) ] ) (Environmentally Hazardous
o ] Irritant (Skin/Eye); Aquatic )
Toxicity Profile ) Substance, Solid, N.O.S.) or
Toxicant
UN 2811 (Toxic Solid, Organic,
N.O.S.) depending on

concentration.

Pre-Disposal Stabilization & Segregation
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The Golden Rule: Segregation prevents "orphan waste"—unknown mixtures that cost
thousands of dollars to analyze and destroy.

A. Solid Waste (Powder/Crystals)

o Container: High-Density Polyethylene (HDPE) wide-mouth jar or Amber Glass.
o Labeling: Must explicitly state "Halogenated Organic Solid."

e Segregation: Do not mix with oxidizing solids (e.g., nitrates, permanganates).

B. Liquid Waste (Mother Liquors/Reaction Mixtures)

¢ Solvent Compatibility: If the compound is dissolved in a non-halogenated solvent (e.g.,
Methanol), the entire mixture must now be treated as Halogenated Waste.

o Why? Incinerators require higher temperatures (1100°C+) to destroy C-Cl bonds and
prevent dioxin formation. Mixing this into a non-halogenated stream (burned at lower
temps) risks releasing toxic emissions.

e pH Control: Maintain pH between 5-9.

o Caution: Adding strong base (pH > 10) converts the phenol to a phenolate salt, altering
solubility and potentially reacting with other halogenated species in the drum.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)[5]

o Respiratory: N95 mask (for solid dust) or Fume Hood (for liquids).
o Dermal: Nitrile gloves (double-gloved recommended for solutions >10mM).

e Ocular: Chemical splash goggles.

Phase 2: Waste Collection Workflow
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Identify Waste Form

Is it Solid?

Select HDPE Wide-Mouth Container

Y

Check Solvent Base

Solvent is Non-Halogenated
(e.g., MeOH, DMSO)

Label: 'Halogenated Organic Solid'
(Contains: N-(2-chlorophenyl)-4-hydroxybenzamide)

Solvent is Halogenated
(e.g., DCM, Chloroform)

CRITICAL: Reclassify entire volume
as 'Halogenated Solvent Waste'

Seal & Wipe Container Exterior

Complete Hazardous Waste Manifest

(List as Toxic/Irritant)

Transfer to EHS/Disposal Facility

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

a4/7 Tech Support


https://www.benchchem.com/product/b3024568/docs?utm_src=pdf-body-img#proper-disposal-procedures-n-2-chlorophenyl-4-hydroxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision logic for segregating and packaging N-(2-chlorophenyl)-4-
hydroxybenzamide waste.

Phase 3: Final Handoff

 Verification: Ensure the container is not bulging (pressure buildup) and the exterior is free of
residue.

o Documentation: On the waste tag, list the full chemical name. Avoid abbreviations like
IINCHB.II

o Storage: Store in a satellite accumulation area (SAA) away from light and heat until pickup.

Emergency Contingencies (Spill Management)

Scenario: Benchtop Powder Spill

Do NOT use a brush/broom vigorously (generates dust).

Cover the spill with wet paper towels (water or ethanol) to dampen the powder.

Scoop the damp mass into the Halogenated Solid Waste container.

Wipe the surface with a detergent solution.[5]

Scenario: Solution Spill

Absorb: Use vermiculite, sand, or a commercial spill pad.

Collect: Place absorbent materials into the solid waste container.

Decontaminate: Wash surface with soapy water.

Contraindication:NEVER use Bleach. Hypochlorite reacts with the phenolic ring to form
trichlorophenols, which are significantly more toxic and persistent than the parent compound.
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« National Institutes of Health (NIH).Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. Chapter 8: Management of Waste.[1][6] [Link]

« U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261. [Link]

¢ PubChem.Compound Summary: Niclosamide (Structural Analog for Hazard Proxy). National
Library of Medicine. [Link]

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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